Cas no 918972-70-0 (7-Octenoic acid, 5-methoxy-, methyl ester)

• Product name: 7-Octenoic acid, 5-methoxy-, methyl ester
• CAS No: 918972-70-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 767312
• PubChem ID: 12000261

7-Octenoic acid, 5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Octenoic acid, 5-methoxy-, methyl ester
• methyl 5-methoxyoct-7-enoate
• DTXSID40475556
• 918972-70-0

• Inchi： InChI=1S/C10H18O3/c1-4-6-9(12-2)7-5-8-10(11)13-3/h4,9H,1,5-8H2,2-3H3
• InChI Key： RTYHJPXYGUNJMM-UHFFFAOYSA-N
• SMILES： COC(CCCC(=O)OC)CC=C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 1.8